Cas no 2091391-79-4 (5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2091391-79-4
• MF: C₆H₄N₄O₂S
• MW: 196.18655872345
• CID: 6461101
• PubChem ID: 131405596
• Update Time: 2025-05-20

5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-786042
• 2091391-79-4

• Inchi： 1S/C6H4N4O2S/c11-6(12)5-4(8-10-9-5)3-1-7-13-2-3/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key： RZDGEWCADUAKCC-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 196.00549656g/mol
• Monoisotopic Mass: 196.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 120Ų

Additional information on 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(1,2-Thiazol-4-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS 2091391-79-4): A Versatile Heterocyclic Compound for Modern Research

The compound 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 2091391-79-4) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This unique structure combines a 1,2,3-triazole core with a thiazole substituent, creating a scaffold with remarkable potential for drug discovery and functional material development.

Recent studies highlight the growing importance of triazole-thiazole hybrids in medicinal chemistry, particularly in the development of novel antimicrobial agents. With increasing concerns about antibiotic resistance, researchers are actively exploring compounds like 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid as potential candidates for next-generation therapeutics. The molecule's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable for targeted drug design.

The synthesis of 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry approaches, leveraging the efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This synthetic accessibility contributes to its popularity in combinatorial chemistry and high-throughput screening applications. Researchers frequently search for "synthesis of triazole-thiazole derivatives" or "CAS 2091391-79-4 applications" when investigating this compound's potential.

Beyond pharmaceutical applications, 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid shows promise in materials science. Its conjugated system and functional groups make it suitable for developing organic electronic materials, particularly in the field of organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's thermal stability and electronic properties are currently under investigation for these emerging technologies.

The carboxylic acid moiety in 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid provides an excellent handle for further derivatization, allowing researchers to create diverse molecular libraries. This feature is particularly valuable in fragment-based drug discovery, where the compound can serve as a building block for more complex structures. Common search queries like "triazole carboxylic acid derivatives" and "thiazole-triazole hybrid compounds" reflect the scientific community's interest in this aspect.

Analytical characterization of 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and structural integrity are crucial for research applications, prompting frequent searches for "CAS 2091391-79-4 characterization data" and "5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid NMR spectrum" among scientists.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes to 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, addressing growing concerns about environmental impact in chemical synthesis. This aligns with current trends in "green synthesis of heterocyclic compounds" and "eco-friendly pharmaceutical intermediates," which are increasingly popular search terms in the scientific community.

The compound's potential in agrochemical applications is another area of active investigation. The thiazole-triazole framework shows promise in developing novel plant protection agents with improved efficacy and reduced environmental persistence. This application domain generates search queries such as "triazole-thiazole agrochemicals" and "CAS 2091391-79-4 pesticide applications."

As research into 5-(1,2-thiazol-4-yl)-1H-1,2,3-triazole-4-carboxylic acid continues, its role in addressing current scientific challenges becomes increasingly apparent. From combating antimicrobial resistance to enabling sustainable materials development, this versatile compound exemplifies the importance of heterocyclic chemistry in solving modern problems. The scientific community's ongoing interest is reflected in persistent searches for "triazole-thiazole biological activity" and "2091391-79-4 research applications," ensuring this molecule remains at the forefront of chemical innovation.